(3S,4S)-3-fluorotetrahydro-2H-pyran-4-amine

• IUPAC Name: (3S,4S)-3-fluorooxan-4-amine
• InChI: InChI=1S/C5H10FNO/c6-4-3-8-2-1-5(4)7/h4-5H,1-3,7H2/t4-,5+/m1/s1
• InChI Key: RTWSYKYQHQVELW-UHNVWZDZSA-N
• Canonical SMILES: C1COCC(C1N)F
• Isomeric SMILES: C1COC[C@H]([C@H]1N)F
• Molecular Formula: C5H10FNO
• Molecular Weight: 119.14 g/mol

Description

Synthesis Analysis

This involves understanding the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the product.

Molecular Structure Analysis

This involves understanding the arrangement of atoms in the molecule and the type of bonds between them. Tools like X-ray crystallography, NMR spectroscopy, and computational chemistry are often used.

Chemical Reactions Analysis

This involves studying how the compound reacts with other substances. It includes understanding the reaction conditions, the products formed, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves studying properties like melting point, boiling point, solubility, optical activity, and reactivity.

Scientific Research Applications

Organic Synthesis and Catalysis

The study of pyran rings, including derivatives such as "(3S,4S)-3-fluorotetrahydro-2H-pyran-4-amine," is significant in organic synthesis due to their presence in various biologically active compounds and natural products. For instance, enantioselective amine-catalyzed [4+2] annulations of allenoates and oxo-dienes provide an asymmetric synthesis route to dihydropyrans, demonstrating the utility of pyran derivatives in constructing complex molecules with stereogenic centers (Wang, Fang, & Tong, 2011).

Material Science and Chemodiversity

In material science, the unique properties of pyran derivatives are explored for their potential applications in novel materials. For example, the synthesis of β,γ-unsaturated amines of the tetrahydropyran series involves reactions with amines to give products that can have various industrial applications due to their distinct chemical properties (Gevorkyan, Kazaryan, Khizantsyan, Arakelyan, & Panosyan, 1981).

Environmental and Green Chemistry

The development of environmentally friendly synthesis methods is another crucial application area. For example, the use of ZnFe2O4 nanopowder as a catalyst in the one-pot, three-component synthesis of 4H-pyrans in water highlights the push towards green chemistry. This method emphasizes simplicity, cost-effectiveness, and environmental friendliness, which are key considerations in the modern chemical industry (Das, Dutta, Bhaumik, & Mukhopadhyay, 2014).

Mechanism of Action

For biologically active compounds, the mechanism of action refers to how the compound interacts with biological systems. This could involve binding to specific receptors, inhibiting specific enzymes, or modulating specific biological pathways.

Safety and Hazards

This involves understanding the potential risks associated with the compound. It includes toxicity, flammability, environmental impact, and precautions for safe handling and storage.

Future Directions

This involves predicting or suggesting potential applications or areas of study for the compound. This could be based on its properties, biological activity, or its role in certain chemical reactions.